Cas no 26309-63-7 (1,2-Dithiolane-4-carboxamide,3-imino-5-thioxo-)

• Product Name: 1,2-Dithiolane-4-carboxamide,3-imino-5-thioxo-
• CAS No: 26309-63-7
• MF: C₄H₄N₂OS₃
• MW: 192.282356262207
• CID: 286272
• PubChem ID: 266064
• Update Time: 2025-04-19

1,2-Dithiolane-4-carboxamide,3-imino-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-4-carboxamide,3-imino-5-thioxo-
• DTXSID20949164
• NSC103091
• 26309-63-7
• 3-Imino-5-sulfanylidene-1,2-dithiolane-4-carboximidic acid
• NSC-103091

• Inchi： 1S/C4H4N2OS3/c5-2(7)1-3(6)9-10-4(1)8/h1,6H,(H2,5,7)
• InChI Key： MTCQUHPHPBDFTG-UHFFFAOYSA-N
• SMILES： S1C(C(C(N)=O)C(=S)S1)=N

Computed Properties

• Exact Mass: 191.94872
• Monoisotopic Mass: 191.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.98
• Boiling Point: 427.7°C at 760 mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.929
• PSA: 66.94